Ethyl (3-{[(5-bromo-3-pyridinyl)carbonyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate Ethyl (3-{[(5-bromo-3-pyridinyl)carbonyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate
Brand Name: Vulcanchem
CAS No.: 355828-23-8
VCID: VC0448737
InChI: InChI=1S/C18H15BrN4O4/c1-2-27-15(24)10-23-14-6-4-3-5-13(14)16(18(23)26)21-22-17(25)11-7-12(19)9-20-8-11/h3-9,26H,2,10H2,1H3
SMILES: CCOC(=O)CN1C2=CC=CC=C2C(=C1O)N=NC(=O)C3=CC(=CN=C3)Br
Molecular Formula: C18H15BrN4O4
Molecular Weight: 431.2g/mol

Ethyl (3-{[(5-bromo-3-pyridinyl)carbonyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate

CAS No.: 355828-23-8

Main Products

VCID: VC0448737

Molecular Formula: C18H15BrN4O4

Molecular Weight: 431.2g/mol

Ethyl (3-{[(5-bromo-3-pyridinyl)carbonyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate - 355828-23-8

CAS No. 355828-23-8
Product Name Ethyl (3-{[(5-bromo-3-pyridinyl)carbonyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate
Molecular Formula C18H15BrN4O4
Molecular Weight 431.2g/mol
IUPAC Name ethyl 2-[3-[(5-bromopyridine-3-carbonyl)diazenyl]-2-hydroxyindol-1-yl]acetate
Standard InChI InChI=1S/C18H15BrN4O4/c1-2-27-15(24)10-23-14-6-4-3-5-13(14)16(18(23)26)21-22-17(25)11-7-12(19)9-20-8-11/h3-9,26H,2,10H2,1H3
Standard InChIKey ZPWZURCXSXWRGO-UHFFFAOYSA-N
SMILES CCOC(=O)CN1C2=CC=CC=C2C(=C1O)N=NC(=O)C3=CC(=CN=C3)Br
Canonical SMILES CCOC(=O)CN1C2=CC=CC=C2C(=C1O)N=NC(=O)C3=CC(=CN=C3)Br
PubChem Compound 1027695
Last Modified Nov 11 2021
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